Cas no 100665-41-6 (Ganoderenic acid B)

• Product Name: Ganoderenic acid B
• CAS No: 100665-41-6
• MF: C₃₀H₄₂O₇
• MW: 514.65029001236
• CID: 191449
• PubChem ID: 78074039
• Update Time: 2025-06-08

Ganoderenic acid B Chemical and Physical Properties

Names and Identifiers

• Ganoderenic acid B
• (20E)-3β,7β-Dihydroxy-11,15,23-trioxo-5α-lanosta-8,20(22)-dien-26-oic acid
• Lanosta-8,20(22)-dien-26-oicacid, 3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,20E)-
• (3beta,7beta,20E)-3,7-Dihydroxy-11,15,23-trioxolanosta-8,20(22)-dien-26-oic acid
• (20E)-3β,7β-Dihydroxy-11,15,23-trioxolanosta-8,20(22)-diene-26-oic acid
• 6-(3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxohept-5-enoic acid
• CHEBI:183521
• 100665-41-6
• DTXSID101316118
• FT-0775998
• DA-53491
• 1ST169505
• (5E)-6-{4,7-dihydroxy-3a,6,6,9a,11a-pentamethyl-3,10-dioxo-1H,2H,4H,5H,5aH,7H,8H,9H,11H-cyclopenta[a]phenanthren-1-yl}-2-methyl-4-oxohept-5-enoic acid

• Inchi： 1S/C30H42O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18-19,21-22,32,34H,8-9,11-14H2,1-7H3,(H,36,37)
• InChI Key： QECQJYAIIIIKJB-UHFFFAOYSA-N
• SMILES： OC1CC2C(C)(C)C(CCC2(C)C2C(CC3(C)C(C(=CC(CC(C(=O)O)C)=O)C)CC(C3(C)C=21)=O)=O)O

Computed Properties

• Exact Mass: 514.29300
• Monoisotopic Mass: 514.29305367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 514.6
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
• PSA: 128.97000
• LogP: 4.05160

Related Categories

• Triterpenoids